(1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-4-oxo-1β-naphthalenepentanoic acid meth
(1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-4-oxo-1β-naphthalenepentanoic acid meth
Brand Name:
Vulcanchem
CAS No.:
1438-56-8
VCID:
VC0074153
InChI:
InChI=1S/C21H34O3/c1-14(12-18(23)24-6)8-9-16-15(2)13-17(22)19-20(3,4)10-7-11-21(16,19)5/h13-14,16,19H,7-12H2,1-6H3/t14-,16-,19-,21+/m0/s1
SMILES:
CC1=CC(=O)C2C(CCCC2(C1CCC(C)CC(=O)OC)C)(C)C
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
(1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-4-oxo-1β-naphthalenepentanoic acid meth
CAS No.: 1438-56-8
Main Products
VCID: VC0074153
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
| CAS No. | 1438-56-8 |
|---|---|
| Product Name | (1S,βS)-1,4,4aα,5,6,7,8,8a-Octahydro-β,2,5,5,8aβ-pentamethyl-4-oxo-1β-naphthalenepentanoic acid meth |
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | methyl (3S)-5-[(1S,4aS,8aR)-2,5,5,8a-tetramethyl-4-oxo-4a,6,7,8-tetrahydro-1H-naphthalen-1-yl]-3-methylpentanoate |
| Standard InChI | InChI=1S/C21H34O3/c1-14(12-18(23)24-6)8-9-16-15(2)13-17(22)19-20(3,4)10-7-11-21(16,19)5/h13-14,16,19H,7-12H2,1-6H3/t14-,16-,19-,21+/m0/s1 |
| Standard InChIKey | QMLICBDWONMOSK-HUXIJIEQSA-N |
| Isomeric SMILES | CC1=CC(=O)[C@@H]2[C@@]([C@H]1CC[C@H](C)CC(=O)OC)(CCCC2(C)C)C |
| SMILES | CC1=CC(=O)C2C(CCCC2(C1CCC(C)CC(=O)OC)C)(C)C |
| Canonical SMILES | CC1=CC(=O)C2C(CCCC2(C1CCC(C)CC(=O)OC)C)(C)C |
| PubChem Compound | 12080777 |
| Last Modified | Nov 11 2021 |
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